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Compound of Interest

Compound Name: Amyl methyl disulfide

CAS No.: 72437-68-4

Cat. No.: B1595109 Get Quote

Introduction
Amyl methyl disulfide, also known as methyl pentyl disulfide, is an organosulfur compound

that plays a significant role in the fields of flavor chemistry and natural products. Characterized

by a distinctive sulfurous, onion-like aroma, it is a key volatile component in various foods, most

notably in species of the Allium genus, such as onions and chives.[1][2] Its unique sensory

properties have led to its application as a flavoring agent in the food industry.[3] For

researchers and drug development professionals, understanding the physicochemical

properties, synthesis, and analytical determination of this compound is crucial for leveraging its

potential, whether for developing new flavor profiles or investigating the biological activities of

naturally occurring organosulfur compounds. This guide provides a comprehensive technical

overview of amyl methyl disulfide, from its fundamental chemical identity to detailed analytical

protocols.

Part 1: Chemical Identity and Properties
A precise understanding of a compound's identity is the foundation of all scientific investigation.

Amyl methyl disulfide is an unsymmetrical disulfide, meaning it consists of two different alkyl

groups (amyl and methyl) linked by a disulfide (-S-S-) bond.
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The compound is recognized by several names and registry numbers across various chemical

databases, which can be a source of confusion. The primary identifier is its CAS (Chemical

Abstracts Service) number, which is unique to this specific chemical substance.

Table 1: Core Identifiers for Amyl Methyl Disulfide

Identifier Value Source

Primary Name Amyl methyl disulfide -

CAS Number 72437-68-4 [1][3][4]

Molecular Formula C6H14S2 [1][3][4]

Molecular Weight 150.31 g/mol [1][3][5]

IUPAC Name 1-(Methyldisulfanyl)pentane [1][4]

| FEMA Number | 4025 |[1][3][6] |

A comprehensive list of synonyms is essential for exhaustive literature and database searches.

Common Synonyms:[1][2][3][4][5][7]

Methyl pentyl disulfide

Disulfide, methyl pentyl

Pentyl methyl disulfide

1-(Methyldisulfanyl)pentane

2,3-Dithiaoctane

Methyl n-amyl disulfide

Methyl n-pentyl disulphide
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The physical and chemical properties of amyl methyl disulfide dictate its behavior in various

matrices, its volatility, and the appropriate methods for its handling and analysis.

Table 2: Physicochemical Data for Amyl Methyl disulfide

Property Value Source

Appearance
Pale yellow clear liquid
(estimated)

[3]

Odor Profile Sulfurous, onion-like [2]

Boiling Point 198-202 °C at 760 mmHg [3]

Specific Gravity 0.943 - 0.953 @ 20°C [3]

Refractive Index 1.485 - 1.495 @ 20°C [3]

Flash Point 67.78 °C (154.00 °F) [3]

Water Solubility
39.94 mg/L @ 25 °C

(estimated)
[3]

| LogP (o/w) | 3.09 - 3.4 (estimated) |[2] |

The high LogP value indicates significant lipophilicity, suggesting low solubility in water but

good solubility in organic solvents, which is a critical consideration for extraction and

purification protocols.[2][3]

Part 2: Synthesis, Occurrence, and Applications
Synthesis of Unsymmetrical Disulfides
The synthesis of unsymmetrical disulfides like amyl methyl disulfide can be challenging due

to the propensity for symmetrical disulfide formation (dimethyl disulfide and diamyl disulfide).

Modern organic synthesis offers several routes to favor the formation of the desired

unsymmetrical product. One effective one-pot method avoids harsh oxidizing agents by first

reacting one thiol with an activating agent, followed by the introduction of the second thiol.[8]
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A representative synthetic approach involves the reaction of a thiol with 1-chlorobenzotriazole

(BtCl) to form a stable, electrophilic benzotriazolated thiol intermediate (RSBt).[8] This

intermediate can then react cleanly with a second, different thiol to yield the unsymmetrical

disulfide.[8]

Step 1: Activation

Step 2: Coupling

Pentanethiol
(Amyl Thiol)

Amyl-S-Bt
(Activated Intermediate)

 DCM, -78°C 

1-Chlorobenzotriazole
(BtCl)

Amyl-S-BtMethanethiol

Amyl Methyl Disulfide

Sample in Vial
+ Internal Standard

Incubation & HS-SPME
(Fiber Exposure)

 Adsorption Thermal Desorption
(GC Inlet)

 Injection GC Separation
(Capillary Column)

 Elution MS Detection
(Ionization & Analysis)

 Ionization Data Processing
(Chromatogram & Spectra)

 Signal 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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